Cas no 1261904-83-9 (5-(2-Hydroxypyrimidin-5-yl)isophthalic acid)

5-(2-Hydroxypyrimidin-5-yl)isophthalic acid is a heterocyclic carboxylic acid derivative featuring a hydroxypyrimidine moiety integrated into an isophthalic acid backbone. This compound is of interest in coordination chemistry and materials science due to its bifunctional chelating properties, enabling the formation of stable metal-organic frameworks (MOFs) or coordination polymers. The hydroxypyrimidine group enhances binding affinity with transition metals, while the isophthalic acid component provides structural rigidity and additional coordination sites. Its dual functionality makes it suitable for applications in catalysis, luminescent materials, and porous material design. The compound’s well-defined structure and synthetic versatility further support its utility in advanced chemical research and development.

5-(2-Hydroxypyrimidin-5-yl)isophthalic acid structure

1261904-83-9 structure

Product Name:5-(2-Hydroxypyrimidin-5-yl)isophthalic acid

CAS No:1261904-83-9

MF:C₁₂H₈N₂O₅

MW:260.2023229599

MDL:MFCD18316653

CID:2762505

PubChem ID:53222428

Update Time:2025-06-07

5-(2-Hydroxypyrimidin-5-yl)isophthalic acid Chemical and Physical Properties

Names and Identifiers

- 1261904-83-9
- 5-(2-Hydroxypyrimidin-5-yl)isophthalic acid
- MFCD18316653
- 5-(2-Oxo-1,2-dihydropyrimidin-5-yl)benzene-1,3-dicarboxylic acid
- 5-(3,5-DICARBOXYPHENYL)-2-HYDROXYPYRIMIDINE
- 5-(3,5-Dicarboxyphenyl)-2-hydroxypyrimidine, 95%
- DTXSID30686871
- 5-(2-Hydroxypyrimidin-5-yl)isophthalicacid
- SB60419
- MDL： MFCD18316653
- Inchi： 1S/C12H8N2O5/c15-10(16)7-1-6(2-8(3-7)11(17)18)9-4-13-12(19)14-5-9/h1-5H,(H,15,16)(H,17,18)(H,13,14,19)
- InChI Key： WUJQWODSOAJJJU-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C(=O)O)C=C(C=1)C1C=NC(NC=1)=O)=O

Computed Properties

Exact Mass: 260.043
Monoisotopic Mass: 260.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 461
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116A^2
XLogP3: 0

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322968-5 g	5-(3,5-Dicarboxyphenyl)-2-hydroxypyrimidine, 95%; .	1261904-83-9	95%	5 g	€1,159.00	2023-07-19
abcr	AB322968-5g	5-(3,5-Dicarboxyphenyl)-2-hydroxypyrimidine, 95%; .	1261904-83-9	95%	5g	€1159.00	2025-04-21